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Compound of Interest

Compound Name: SRT 1720 monohydrochloride

Cat. No.: B1662792 Get Quote

Technical Support Center: SRT 1720
Monohydrochloride
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

SRT 1720 monohydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving SRT 1720 monohydrochloride for in

vitro studies?

A1: The most commonly recommended solvent for preparing stock solutions of SRT 1720
monohydrochloride for in vitro experiments is Dimethyl Sulfoxide (DMSO).[1][2][3][4][5][6] It is

crucial to use fresh, anhydrous DMSO, as moisture can significantly reduce the solubility of the

compound.[1][2]

Q2: I am having trouble dissolving SRT 1720 monohydrochloride in DMSO. What can I do?

A2: If you are experiencing solubility issues in DMSO, consider the following troubleshooting

steps:

Use fresh, high-quality DMSO: Moisture in DMSO can impede dissolution.[1][2]
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Sonication: Applying ultrasonic waves can help break down powder aggregates and enhance

solubility.[2][3][6]

Warming: Gently warming the solution to 37°C may improve solubility.[6] Avoid excessive

heat, which could degrade the compound.

pH Adjustment: In some cases, adjusting the pH might be necessary. For instance, one

supplier suggests that for dissolution in DMSO, adjusting the pH to 3 with H₂O can aid

solubility.[2]

Q3: Is SRT 1720 monohydrochloride soluble in aqueous solutions?

A3: SRT 1720 monohydrochloride is generally considered insoluble or only slightly soluble in

water and ethanol.[1][3] However, some suppliers indicate that solubility in water can be

achieved with specific techniques, such as ultrasonication, warming to 60°C, and adjusting the

pH to 5 with 1 M HCl.[2] For most applications, it is recommended to first prepare a

concentrated stock solution in DMSO and then dilute it with the aqueous experimental medium.

Q4: How should I prepare SRT 1720 monohydrochloride for in vivo studies?

A4: For in vivo administration, SRT 1720 monohydrochloride is typically formulated as a

suspension or in a vehicle containing co-solvents. Here are a couple of reported formulations:

Oral Gavage (Suspension): A suspension can be prepared in 30% PEG 400, 0.5% Tween

80, and 5% Propylene glycol.[1] Another option is 0.5% carboxymethylcellulose containing

0.025% Tween 20.[3]

Injection: A clear solution for injection can be made in a vehicle of 2% DMSO, 30% PEG 300,

1% Tween 80, and ddH₂O.[1] For this method, it is essential to dissolve the compound in

DMSO first before adding the other co-solvents.[1]

Q5: How should I store stock solutions of SRT 1720 monohydrochloride?

A5: Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.[1][2] For long-

term storage, it is recommended to store stock solutions at -80°C (for up to 1 year) or -20°C

(for up to 6 months).[1][2]
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Troubleshooting Guide
Issue: Precipitate formation when diluting DMSO stock
solution into aqueous media.

Possible Cause 1: Low solubility in the final aqueous buffer.

Solution: Decrease the final concentration of SRT 1720 in your experiment. Increase the

percentage of DMSO in the final solution, but be mindful of potential solvent toxicity in your

experimental system. Consider using a surfactant like Tween 80 or Pluronic F127 to

improve solubility.[1][3]

Possible Cause 2: "Salting out" effect.

Solution: Ensure that the stock solution is added to the aqueous media slowly while

vortexing or stirring to facilitate rapid mixing and prevent localized high concentrations that

can lead to precipitation.

Issue: Inconsistent experimental results.
Possible Cause 1: Incomplete dissolution of the compound.

Solution: Before use, visually inspect your stock solution for any undissolved particles. If

present, try sonicating or gently warming the solution as described in the FAQs.

Possible Cause 2: Degradation of the compound.

Solution: Ensure proper storage of both the powder and stock solutions. Avoid repeated

freeze-thaw cycles by preparing single-use aliquots.[1][2]

Quantitative Solubility Data
The reported solubility of SRT 1720 monohydrochloride can vary between suppliers. The

following table summarizes the available data.
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Solvent
Concentration
(mg/mL)

Molar
Equivalent
(mM)

Notes Source(s)

DMSO 100 197.62 Use fresh DMSO [1]

DMSO 55 108.65
Sonication

recommended
[3]

DMSO 50 92.17 Need ultrasonic [7]

DMSO 25.3 >10 - [6]

DMSO 23.33 49.68

Ultrasonic and

adjust pH to 3

with H₂O

[2]

DMSO 11.3 22.32
Sonication is

recommended
[3]

DMSO 10 - - [4]

DMSO 2.5 5 -

Water 15.37 -
With ultrasonic

and warming
[6]

Water 12.99 27.66

Ultrasonic,

warming, and

adjust pH to 5

with 1 M HCl

[2]

Water 2.5 4.61

Ultrasonic,

warming, and

heat to 60°C

[7]

Water Insoluble (<1) - - [1][3]

Ethanol Insoluble (<1) - - [1][3]

DMF 1 - - [4]

DMSO:PBS (pH

7.2) (1:1)
0.5 - - [4]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock
Solution

Weighing: Accurately weigh out the desired amount of SRT 1720 monohydrochloride
powder (Molecular Weight: ~506.02 g/mol ). For 1 mg of powder, you will need

approximately 197.6 µL of DMSO to make a 10 mM solution.

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the powder.

Mixing: Vortex the solution thoroughly. If the compound does not fully dissolve, sonicate the

vial in an ultrasonic water bath for 5-10 minutes. Gentle warming to 37°C can also be applied

if necessary.

Storage: Once fully dissolved, aliquot the stock solution into single-use vials and store at

-20°C or -80°C.[1][2]

Protocol 2: Preparation of an In Vivo Formulation for
Oral Gavage (Suspension)

Vehicle Preparation: Prepare the vehicle by mixing 30% PEG 400, 0.5% Tween 80, and 5%

Propylene glycol in sterile water.[1]

Suspension: Weigh the required amount of SRT 1720 monohydrochloride and add it to the

prepared vehicle.

Homogenization: Vortex the mixture vigorously and/or sonicate to ensure a uniform

suspension before administration.

Visualizations
Signaling Pathway of SRT 1720
SRT 1720 is a selective activator of SIRT1, a NAD⁺-dependent deacetylase.[1][2][3][8]

Activation of SIRT1 by SRT 1720 can lead to the deacetylation of various downstream targets,

including PGC-1α and FOXO1, which are involved in metabolic regulation and mitochondrial

biogenesis.[2][9]
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Caption: SRT 1720 activates SIRT1, leading to downstream metabolic benefits.

Troubleshooting Workflow for Solubility Issues
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Start: Dissolving
SRT 1720 monohydrochloride

Use fresh, anhydrous DMSO
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Caption: A workflow for troubleshooting SRT 1720 monohydrochloride solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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